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Executive Summary
The urgent need to mitigate carbon dioxide (CO2) emissions has spurred research into

innovative and cost-effective carbon capture technologies. Among these, solvent-based

absorption processes are the most mature. While aqueous ammonia has been recognized for

its high CO2 absorption capacity, low cost, and stability, challenges such as high volatility and

significant energy requirements for regeneration have hindered its widespread adoption. This

technical guide provides an in-depth initial investigation into the use of a blended ammonia-

ethanol solvent for CO2 capture. The addition of ethanol as an anti-solvent offers a promising

pathway to reduce the energy penalty associated with solvent regeneration by promoting the

precipitation of ammonium bicarbonate. This document outlines the core principles,

experimental protocols, and key performance data associated with this approach, intended to

serve as a foundational resource for researchers and professionals in the field.

Introduction
Post-combustion carbon capture (PCC) using chemical solvents is a leading strategy for

reducing greenhouse gas emissions from industrial sources. Aqueous ammonia (NH3)

solutions have several advantages over traditional amine-based solvents, including a higher

theoretical CO2 loading capacity (mole of CO2 per mole of absorbent), resistance to

degradation by flue gas impurities like SOx and NOx, and lower solvent cost. However, the high

energy demand for stripping CO2 from the rich solution remains a significant economic barrier.
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The innovative use of organic solvents, such as ethanol, in conjunction with aqueous ammonia

aims to address this challenge. Ethanol acts as an anti-solvent, reducing the solubility of the

primary CO2 capture product, ammonium bicarbonate (NH4HCO3), in the aqueous solution.

This promotes the precipitation of NH4HCO3, allowing for its solid-liquid separation from the

bulk solvent. The captured CO2 can then be liberated by heating the solid bicarbonate, a

process that requires significantly less energy than heating the entire volume of the absorbent

solution.

This guide details the fundamental chemistry, experimental procedures for evaluation, and

available performance data for the ammonia-ethanol system. It is designed to provide a

comprehensive starting point for further research and development in this promising area of

carbon capture.

Core Principles and Chemical Pathways
The capture of CO2 using an aqueous ammonia-ethanol solvent involves a series of chemical

reactions. Initially, CO2 dissolves in water to form carbonic acid, which then reacts with

ammonia to form ammonium bicarbonate and ammonium carbamate. The presence of ethanol

reduces the solubility of ammonium bicarbonate, shifting the equilibrium towards its

precipitation.

Key Chemical Reactions:
The primary reactions in the aqueous ammonia-CO2 system are:

CO2 Hydrolysis: CO2 + H2O ⇌ H2CO3

Ammonia Hydrolysis: NH3 + H2O ⇌ NH4+ + OH-

Bicarbonate Formation: H2CO3 + NH3 ⇌ NH4+ + HCO3-

Carbamate Formation: 2NH3 + CO2 ⇌ NH2COONH4

Precipitation: NH4+ + HCO3- (in ethanol/water) → NH4HCO3(s)

The regeneration step involves the thermal decomposition of the precipitated ammonium

bicarbonate:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8359970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regeneration: NH4HCO3(s) + heat → NH3(g) + CO2(g) + H2O(l)
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Caption: CO2 Capture and Regeneration Workflow.

Experimental Protocols
This section provides a generalized methodology for the laboratory-scale investigation of CO2

capture using an ammonia-ethanol solvent.

Materials and Equipment
Reagents: Anhydrous ammonia (or aqueous ammonia solution of known concentration),

absolute ethanol, deionized water, gaseous CO2 (e.g., 15% CO2 in N2 to simulate flue gas),

nitrogen (for purging).

Glassware: Gas washing bottles (bubblers), round-bottom flasks, condensers, graduated

cylinders, beakers.

Equipment: Mass flow controllers, a thermostatically controlled water bath, a magnetic stirrer

with a heating plate, a pH meter, a balance, a gas chromatograph (GC) or non-dispersive

infrared (NDIR) sensor for CO2 analysis, and equipment for titration.

Solvent Preparation
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Prepare a stock solution of aqueous ammonia of the desired concentration (e.g., 5-15 wt%)

by bubbling anhydrous ammonia into chilled deionized water or by diluting a concentrated

aqueous ammonia solution. The concentration should be verified by titration with a standard

acid.

Prepare the ammonia-ethanol solvent by mixing the aqueous ammonia solution with

absolute ethanol to achieve the desired volume ratio (e.g., 10-50% v/v ethanol). Prepare the

solution in a fume hood due to the volatility of ammonia.

CO2 Absorption Procedure
Assemble the absorption setup, consisting of a gas washing bottle containing a known

volume and concentration of the ammonia-ethanol solvent, placed in a thermostatic water

bath to maintain a constant temperature (e.g., 25-40°C).

Connect the gas inlet of the washing bottle to the simulated flue gas source via a mass flow

controller.

Connect the gas outlet to a gas analyzer (GC or NDIR) to measure the CO2 concentration in

the exiting gas stream.

Start the flow of the simulated flue gas at a known flow rate (e.g., 100-500 mL/min).

Record the outlet CO2 concentration over time until it reaches the inlet concentration,

indicating that the solvent is saturated.

The amount of CO2 absorbed can be calculated by integrating the difference between the

inlet and outlet CO2 concentrations over time.

The CO2 loading is expressed as moles of CO2 absorbed per mole of ammonia in the

solvent.

Solvent Regeneration
After absorption, transfer the CO2-rich solvent to a round-bottom flask. If significant

precipitation of ammonium bicarbonate has occurred, separate the solid by filtration.
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Heat the rich solvent (or the filtered solid) using a heating mantle connected to a temperature

controller. The regeneration temperature can be varied (e.g., 60-100°C).

The off-gas, containing the released CO2 and ammonia, is passed through a condenser to

recover water and ammonia.

The non-condensable gas (primarily CO2) is collected and its volume is measured, or its

concentration is analyzed.

The regeneration efficiency is calculated as the ratio of the amount of CO2 recovered to the

amount of CO2 initially absorbed.

Analytical Methods
CO2 Loading: The CO2 loading in the rich solvent can be determined by titration. A common

method involves precipitating the carbonate and bicarbonate with barium chloride and then

titrating the excess hydroxide with a standard acid. Alternatively, a total inorganic carbon

(TIC) analyzer can be used.

Ammonia Concentration: The ammonia concentration in the lean and rich solvents can be

determined by titration with a standard acid (e.g., HCl or H2SO4).

Gas Analysis: The concentration of CO2 in the gas streams can be measured using a gas

chromatograph with a thermal conductivity detector (TCD) or a non-dispersive infrared

(NDIR) sensor.

Experimental Workflow Diagram
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Caption: Laboratory-Scale Experimental Workflow.

Quantitative Data
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The following tables summarize key performance indicators for ammonia-based CO2 capture

systems, including data from studies that have incorporated organic solvents. It is important to

note that direct, comprehensive comparisons are challenging due to variations in experimental

conditions across different studies.

Table 1: CO2 Absorption Performance of Ammonia-Based Solvents

Solvent
Composition

Temperature
(°C)

CO2 Loading
(mol CO2/mol
NH3)

CO2 Removal
Efficiency (%)

Reference

7 wt% Aqueous

NH3
25 0.6 - 0.8 90 - 99 [1]

11.25 wt%

Aqueous NH3
Ambient ~0.3 (initial) 92.8 - 98.3 [2]

2 M NH4HCO3 +

16.7% v/v

Acetaldehyde

Room Temp. N/A
86.5% CO2

release
[3]

3 M NH3 +

Promoters
15 ~0.5 - 0.7

N/A (focus on

rate)
[4]

Table 2: Regeneration Performance of Ammonia-Based Solvents

Solvent
System

Regeneration
Temperature
(°C)

Regeneration
Energy (MJ/kg
CO2)

Regeneration
Efficiency (%)

Reference

Chilled Ammonia

Process
120 - 150 2.2 - 3.2 >90 [5]

2 M NH4HCO3 +

16.7% v/v

Acetaldehyde

68 (for solvent

recovery)
1.39 N/A [3]

Aqueous NH3

(general)
80 - 120 2.5 - 4.0 85-95 [6]
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Pilot-Scale Considerations
While extensive pilot-scale data for the specific ammonia-ethanol system is not widely

published, data from pilot plants using aqueous ammonia and other amine-based solvents with

organic components provide valuable insights.[7][8][9]

A typical pilot plant for an ammonia-ethanol process would consist of:

An Absorber: A packed column where the flue gas comes into contact with the lean

ammonia-ethanol solvent.

A Precipitation/Crystallization Unit: A vessel designed to cool the rich solvent and allow for

the precipitation of ammonium bicarbonate.

A Solid-Liquid Separator: A centrifuge or filter to separate the solid ammonium bicarbonate

from the lean solvent.

A Regenerator: A heated vessel (e.g., a calciner) to decompose the ammonium bicarbonate

and release high-purity CO2.

Heat Exchangers: To recover heat and improve the overall energy efficiency of the process.

Pilot Plant Process Flow Diagram
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Caption: Simplified Pilot Plant Flow Diagram.

Conclusion and Future Outlook
The use of an ammonia-ethanol solvent system for carbon capture presents a promising

approach to reduce the energy penalty associated with solvent regeneration, a major

bottleneck in the commercial viability of post-combustion capture technologies. The ability of
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ethanol to act as an anti-solvent and promote the precipitation of ammonium bicarbonate

allows for a potentially more energy-efficient regeneration pathway.

This technical guide has provided a foundational overview of the core principles, experimental

methodologies, and available data for this system. Further research is required to optimize the

solvent composition, operating conditions (temperature, pressure), and process design to

maximize CO2 capture efficiency while minimizing energy consumption and operational costs.

Key areas for future investigation include:

Detailed kinetic and thermodynamic modeling: To better understand the vapor-liquid-solid

equilibrium of the NH3-C2H5OH-H2O-CO2 system.

Process optimization: To minimize ammonia slip and ethanol losses.

Materials compatibility and corrosion studies: To ensure the long-term stability and safety of

the process equipment.

Pilot-scale demonstration: To validate the laboratory-scale findings and assess the techno-

economic feasibility of the process at a larger scale.

The continued investigation of the ammonia-ethanol system and similar solvent blends holds

significant potential for advancing the field of carbon capture and contributing to a low-carbon

future.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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